ethyl 1,3,4,5-tetrahydrothiopyrano[4,3-b]indole-8-carboxylate 2,2-dioxide

• IUPAC Name: ethyl 2,2-dioxo-1,3,4,5-tetrahydrothiopyrano[4,3-b]indole-8-carboxylate
• InChI: InChI=1S/C14H15NO4S/c1-2-19-14(16)9-3-4-12-10(7-9)11-8-20(17,18)6-5-13(11)15-12/h3-4,7,15H,2,5-6,8H2,1H3
• InChI Key: KQSZCNKBKKPCAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)NC3=C2CS(=O)(=O)CC3
• Molecular Formula: C14H15NO4S
• Molecular Weight: 293.34 g/mol

Description

Ethyl 1,3,4,5-tetrahydrothiopyrano[4,3-b]indole-8-carboxylate 2,2-dioxide is a chemical compound that has gained significant attention in scientific research for its potential applications in various fields. This compound is commonly known as ETTP and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ETTP is not fully understood, but it is believed to be related to its ability to interact with biological molecules such as proteins and nucleic acids. ETTP has been shown to inhibit the activity of certain enzymes and to induce cell death in cancer cells. It is also believed to have antioxidant properties that may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
ETTP has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-viral effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation and to induce cell death in cancer cells. It has also been shown to inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

ETTP has several advantages for lab experiments, including its ability to interact with biological molecules and its potential applications in medicinal chemistry, materials science, and organic synthesis. However, its synthesis can be challenging, and its purity and yield can vary depending on the method used. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on ETTP, including its potential applications in drug discovery, materials science, and organic synthesis. In drug discovery, ETTP could be further studied for its anti-inflammatory, anti-cancer, and anti-viral properties. In materials science, ETTP could be used as a building block for the synthesis of new materials with unique properties. In organic synthesis, ETTP could be used as a starting material for the synthesis of other compounds with potential applications in various fields.
Conclusion:
In conclusion, ETTP is a chemical compound that has gained significant attention in scientific research for its potential applications in various fields. Its synthesis can be challenging, but it has several advantages for lab experiments, including its ability to interact with biological molecules and its potential applications in medicinal chemistry, materials science, and organic synthesis. Further research is needed to fully understand its mechanism of action and to explore its potential applications in drug discovery, materials science, and organic synthesis.

Synthesis Methods

ETTP can be synthesized using various methods, including the Pictet-Spengler reaction, the Mannich reaction, and the Gewald reaction. The Pictet-Spengler reaction involves the condensation of an indole or tryptamine with an aldehyde or ketone in the presence of an acid catalyst. The Mannich reaction involves the condensation of an amine, formaldehyde, and a ketone or aldehyde. The Gewald reaction involves the condensation of a thiocarbonyl compound with an α,β-unsaturated carbonyl compound. These methods have been used to synthesize ETTP with varying yields and purity.

Scientific Research Applications

ETTP has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, ETTP has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. In materials science, ETTP has been used as a building block for the synthesis of polymers and as a dopant for organic semiconductors. In organic synthesis, ETTP has been used as a starting material for the synthesis of other compounds.